Identifying the intermolecular hydrogen-bonding supramolecular synthons in an indomethacin–nicotinamide cocrystal by solid-state NMR†

Chemical Communications Pub Date: 2012-09-21 DOI: 10.1039/C2CC36094B

Abstract

Two-dimensional 1H double-quantum and 14N–1H & 1H–13C heteronuclear magic-angle spinning (MAS) NMR spectra recorded at natural isotopic abundance identify specific intermolecular COOH⋯Narom and CHarom⋯O[double bond, length as m-dash]C hydrogen-bonding interactions in the solid-state structure of an indomethacin–nicotinamide cocrystal, thus additionally proving cocrystal formation.

Graphical abstract: Identifying the intermolecular hydrogen-bonding supramolecular synthons in an indomethacin–nicotinamide cocrystal by solid-state NMR
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